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Compound of Interest

Compound Name: Nickel(II) formate dihydrate

Cat. No.: B1631757

Get Quote

Abstract
Standard nickel electroplating formulations (Watts, Sulfamate) are ubiquitous in industry but

often require extensive organic additives to control internal stress and brightness. This guide

details the use of Nickel(II) Formate—both as a primary nickel source and a functional buffering

agent—to achieve superior coating qualities. The formate ion (

) serves a dual role: it acts as a potent buffer within the cathode diffusion layer (preventing pH
spikes that lead to brittle hydroxide inclusion) and functions as a weak complexing agent that
refines crystal growth. This protocol is particularly relevant for MEMS (Micro-Electro-
Mechanical Systems) and biomedical device fabrication where low-stress, crack-free coatings
are critical.

Chemistry & Mechanism
The efficacy of Nickel(II) Formate lies in its ability to modify the interfacial kinetics at the

cathode. Unlike the sulfate ion, which is relatively inert, the formate ion participates actively in

the deposition mechanism.
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Buffering Capacity: Formate (

) provides buffering closer to the operating pH (4.0–4.5) than Boric Acid (

), effectively stabilizing the pH at the cathode surface (pH

). This suppression of pH

rise prevents the precipitation of Nickel Hydroxide (

), which is a primary cause of hydrogen embrittlement and internal stress.

Complexation: Formate forms weak outer-sphere complexes with

. This modifies the dehydration energy required for the nickel ion to discharge at the double
layer, promoting a finer-grained nucleation over columnar growth.

Mechanism Diagram
The following diagram illustrates the competitive reaction pathways at the cathode interface.
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Caption: Schematic of the formate buffering mechanism suppressing hydrogen evolution and

facilitating nickel reduction.

Bath Formulations
Two distinct formulations are provided: a High-Speed Hybrid Bath (recommended for general

low-stress applications) and a Pure Formate Bath (for specialized, thin-film research

applications).

Table 1: Formulation Specifications

Component
Bath A: Formate-

Modified Hybrid

(Recommended)

Bath B: High-

Formate Research
Function

Nickel Sulfate

Hexahydrate
240 g/L 100 g/L

Primary Ni source

(Conductivity)

Nickel Chloride

Hexahydrate
45 g/L 15 g/L

Anode corrosion

promoter

Nickel(II) Formate

Dihydrate
45 g/L 60 g/L

Stress reducer &

Buffer

Boric Acid 30 g/L None
Secondary Buffer

(Optional in Bath B)

Sodium Formate None 20 g/L
Additional buffering

capacity

Wetting Agent (SDS) 0.1 g/L 0.1 g/L
Anti-pitting (Hydrogen

release)

pH 4.0 – 4.5 3.8 – 4.2
Critical operating

window

Temperature 55°C ± 2°C 60°C ± 2°C Kinetics control
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Note on Preparation: Nickel(II) Formate has lower solubility than sulfate. If commercial Nickel

Formate is unavailable, it can be generated in situ by reacting Nickel Carbonate (

) with Formic Acid (

), though purchasing the high-purity salt is preferred to maintain stoichiometry.

Experimental Protocol
Bath Preparation Workflow
This protocol ensures the complete dissolution of salts without precipitating the less soluble

formate species.

1. Dissolve Sulfate/Chloride
(60°C DI Water)

2. Add Nickel Formate
(Slow Addition with Stirring) 3. Add Boric Acid/Additives 4. Carbon Treatment

(Remove Organic Impurities)
5. pH Adjustment
(H₂SO₄ or NiCO₃)

Click to download full resolution via product page

Caption: Step-by-step electrolyte preparation workflow to ensure stability.

Operating Procedure
Substrate Pre-treatment:

Degrease substrate (e.g., Copper, Brass, or metallized silicon) with acetone/ethanol.

Electro-clean in alkaline cleaner (cathodic, 30s).

Acid activation: 10%

dip (15s).

Critical: Rinse with DI water immediately before plating.

Plating Setup:

Anode: Sulfur-Depolarized Nickel Rounds (S-Rounds) in a titanium basket. Note: Pure Ni

rounds may passivate; S-rounds are essential for chloride-containing baths.
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Agitation: Moderate air agitation or cathode rocker. Do not use violent agitation as it may

oxidize the formate.

Filtration: Continuous filtration (5-micron PP cartridge) is recommended for thick deposits

(>50 µm).

Deposition Parameters:

Current Density: 2 – 5 A/dm² (Hybrid Bath); 1 – 3 A/dm² (High Formate).

Deposition Rate: Approx. 0.8 – 1.0 µm/min at 4 A/dm².

Maintenance
pH Control: The pH will tend to rise. Adjust with Formic Acid (not Sulfuric acid) to replenish

the formate buffer species if using Bath B. For Bath A, Sulfuric acid is acceptable.

Analysis: Monitor Nickel concentration via EDTA titration weekly.

Characterization & Quality Control
To validate the deposit quality for drug delivery or precision engineering applications, the

following assays are required:

Parameter Method Target Specification

Internal Stress
Bent Strip Test (deposit on Cu

strip)
< 100 MPa (Tensile)

Microhardness
Vickers Hardness (HV

)
250 – 350 HV

Ductility Mandrel Bend Test > 10% Elongation

Morphology
SEM (Scanning Electron

Microscopy)
Smooth, pit-free, fine grain

Troubleshooting Guide
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Issue: Pitting (Pinholes in deposit)

Cause: Hydrogen bubbles adhering to the surface.[1]

Fix: Increase wetting agent (SDS) concentration by 10%; check agitation.

Issue: Brittle Deposits

Cause: pH too high (>4.8) causing hydroxide inclusion, or organic contamination.

Fix: Lower pH to 4.0; perform carbon treatment.

Issue: Dark/Burnt Deposits at Edges

Cause: Current density too high.[2]

Fix: Reduce current or install current robbers (shields) on the rack.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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